Cas no 91874-84-9 ((4-chlorophenyl)-1H-imidazol-5-yl-Methanone)

• Product Name: (4-chlorophenyl)-1H-imidazol-5-yl-Methanone
• CAS No: 91874-84-9
• MF: C₁₀H₇ClN₂O
• MW: 206.62838101387
• CID: 1121607
• PubChem ID: 3851790
• Update Time: 2025-04-20

(4-chlorophenyl)-1H-imidazol-5-yl-Methanone Chemical and Physical Properties

Names and Identifiers

• (4-chlorophenyl)-1H-imidazol-5-yl-Methanone
• SCHEMBL7507358
• SCHEMBL11048385
• (4-chloro-phenyl)-(1h-imidazol-4-yl)-methanone
• EN300-6205938
• 91874-84-9
• 4-(4-chlorobenzoyl)-1H-imidazole

• Inchi： 1S/C10H7ClN2O/c11-8-3-1-7(2-4-8)10(14)9-5-12-6-13-9/h1-6H,(H,12,13)
• InChI Key： WQPFXWJGTTUVJK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1=CN=CN1)=O

Computed Properties

• Exact Mass: 206.0246905g/mol
• Monoisotopic Mass: 206.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 45.8Ų